Cas no 80093-43-2 (1-(4-chloro-3-nitrophenyl)propan-1-one)

1-(4-chloro-3-nitrophenyl)propan-1-one structure
80093-43-2 structure
Product Name:1-(4-chloro-3-nitrophenyl)propan-1-one
CAS No:80093-43-2
MF:C9H8ClNO3
MW:213.617721557617
CID:707606
PubChem ID:14792285
Update Time:2025-04-19

1-(4-chloro-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-CHLORO-3-NITROPHENYL)PROPAN-1-ONE
    • 1-Propanone,1-(4-chloro-3-nitrophenyl)-
    • EN300-189503
    • SCHEMBL12429089
    • DTXSID80564074
    • 1-Propanone, 1-(4-chloro-3-nitrophenyl)-
    • 80093-43-2
    • 1-(4-chloro-3-nitrophenyl)propan-1-one
    • Inchi: 1S/C9H8ClNO3/c1-2-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2H2,1H3
    • InChI Key: OGEKZGZVHGKFGG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])C(CC)=O

Computed Properties

  • Exact Mass: 213.0192708g/mol
  • Monoisotopic Mass: 213.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.324
  • Boiling Point: 302.5°C at 760 mmHg
  • Flash Point: 136.7°C
  • Refractive Index: 1.562

1-(4-chloro-3-nitrophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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